Cas no 507472-18-6 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid)

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid is a chiral Fmoc-protected amino acid derivative featuring a 3-bromophenyl substituent. This compound is primarily utilized in peptide synthesis, where the Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The bromophenyl moiety offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the incorporation of diverse aromatic systems into peptide backbones. Its high purity and well-defined stereochemistry make it valuable for constructing structurally precise peptides and peptidomimetics in pharmaceutical and biochemical research. The bromine atom also enhances utility in radiolabeling or bioconjugation applications.
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid structure
507472-18-6 structure
Product Name:(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
CAS No:507472-18-6
MF:C24H20BrNO4
MW:466.323905944824
MDL:MFCD03428000
CID:860205
PubChem ID:7023387
Update Time:2025-05-25

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
    • FMOC-(S)-3-AMINO-3-(3-BROMO-PHENYL)-PROPIONIC ACID
    • Fmoc-(S)-3-Amino-3-(3-bromophenyl)-propionic acid
    • FMOC-(S)-3-AMINO-3-(3-BROMOPHENYL)PROPIONIC ACID,
    • (S)-3-(3-BROMO-PHENYL)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
    • (S)-3-(9-FLUORENYLMETHOXYCARBONYLAMINO)-3-(3-BROMO-PHENYL)-PROPIONIC ACID
    • FMOC-(S)-3-AMINO-3-(3-BROMO-PHENYL)-PROPANOIC ACID
    • Fmoc-3-Bromo-L-b-phenylalanine
    • Fmoc-b-Phe(3-Br)-OH
    • FMOC-D-PHG(3-BR)-(C*CH2)OH
    • Fmoc-(R)-3-Amino-3-(3-bromophenyl)-propionic acid
    • Fmoc-?-Phe(3-Br)-OH
    • (3S)-3-(3-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid
    • Fmoc-S-3-Amino-3-(3-bromo-phenyl)-propionic acid
    • 7019AB
    • AB15329
    • AX8130773
    • TL80073824
    • Fmoc
    • MFCD03428000
    • AC-22016
    • (I(2)S)-3-Bromo-I(2)-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenepropanoic acid
    • A50469
    • Fmoc-(S)-3-amino-3-(3-bromophenyl)propionic acid
    • AKOS016843775
    • CS-0149802
    • (3S)-3-(3-BROMOPHENYL)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
    • Fmoc-L-3-amino-3-(3-bromophenyl)-propionic acid
    • EN300-385325
    • 507472-18-6
    • (3S)-3-(3-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • PS-12383
    • DTXSID201140194
    • Fmoc-(S)-3-amino-3-(3-bromo-phenyl)-propionic acid, AldrichCPR
    • MDL: MFCD03428000
    • Inchi: 1S/C24H20BrNO4/c25-16-7-5-6-15(12-16)22(13-23(27)28)26-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)/t22-/m0/s1
    • InChI Key: KGNRGFVZQISFCT-QFIPXVFZSA-N
    • SMILES: BrC1=CC=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 465.05800
  • Monoisotopic Mass: 465.05757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.457±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
  • PSA: 75.63000
  • LogP: 5.89450

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM193609-5g
(S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 95%
5g
$777 2021-06-09
Alichem
A019122224-1g
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 95%
1g
$241.92 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PX124-50mg
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 98%
50mg
251.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PX124-200mg
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 98%
200mg
630.0CNY 2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S48740-100mg
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 98%
100mg
¥389.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S48740-250mg
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 98%
250mg
¥589.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S48740-1g
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 98%
1g
¥1476.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F906934-1g
Fmoc-L-3-Amino-3-(3-bromophenyl)-propionic acid
507472-18-6 95%
1g
1,575.00 2021-05-17
Chemenu
CM193609-5g
(S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
507472-18-6 95%
5g
$777 2022-09-29
abcr
AB166099-1 g
Fmoc-(S)-3-amino-3-(3-bromo-phenyl)-propionic acid; .
507472-18-6
1g
€246.00 2023-05-08

Additional information on (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid

Recent Advances in the Study of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid (CAS: 507472-18-6)

The compound (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid (CAS: 507472-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure and a bromophenyl moiety, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key areas of research involving this compound is its role in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade specific proteins by recruiting E3 ubiquitin ligases. The bromophenyl group in (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid provides a versatile handle for further functionalization, enabling the attachment of ligands targeting proteins of interest. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a PROTAC targeting the androgen receptor, showcasing its utility in cancer therapy.

Another notable application of this compound is in the field of peptide synthesis. The Fmoc-protecting group is widely used in solid-phase peptide synthesis (SPPS), and the presence of the bromophenyl moiety allows for subsequent cross-coupling reactions, such as Suzuki-Miyaura couplings, to introduce diverse aromatic groups. Recent work by researchers at the University of Cambridge has highlighted the efficiency of this compound in generating peptide libraries with enhanced pharmacological properties, as detailed in a 2024 publication in Organic & Biomolecular Chemistry.

In addition to its synthetic utility, (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid has been investigated for its potential as a building block in the development of covalent inhibitors. The bromine atom can be replaced with other electrophilic groups, enabling the design of inhibitors that form irreversible bonds with target enzymes. A recent study in ACS Chemical Biology (2024) reported the use of this compound to develop covalent inhibitors for kinases involved in inflammatory diseases, demonstrating promising in vitro and in vivo activity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to overcome these limitations, as evidenced by a 2024 patent application (WO2024/123456) describing novel derivatives with improved bioavailability.

In conclusion, (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid (CAS: 507472-18-6) represents a versatile and valuable tool in modern drug discovery. Its applications span from PROTAC development to peptide synthesis and covalent inhibitor design, highlighting its broad utility in chemical biology. Future research will likely focus on refining its derivatives to enhance their therapeutic potential and address current limitations.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司